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Compound of Interest

Compound Name: Prop-1-ene-2-sulfonyl chloride

CAS No.: 874009-75-3

Cat. No.: B2810785

Get Quote

Executive Summary
Isopropenyl sulfonyl chloride (CAS: 874009-75-3) is a specialized organosulfur reagent

characterized by an

-unsaturated sulfonyl chloride motif.[1][2] Unlike its saturated analog (isopropyl sulfonyl
chloride) or its allylic isomer (allyl sulfonyl chloride), this compound possesses dual
electrophilicity.[1] It serves as both a potent sulfonylating agent and a Michael acceptor, making
it a high-value building block for constructing sultams, functionalizing heterocycles, and
developing covalent inhibitors in medicinal chemistry.[1]

Chemical Identity & Structural Analysis
Precise identification is paramount due to the existence of close structural isomers with distinct

reactivities.[1]
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Parameter Specification

Common Name Isopropenyl sulfonyl chloride

IUPAC Name Prop-1-ene-2-sulfonyl chloride

CAS Number 874009-75-3

Molecular Formula

Molecular Weight 140.59 g/mol

SMILES C=C(C)S(=O)(=O)Cl

Appearance Colorless to pale yellow liquid (typical)

Storage Inert atmosphere, -20°C (Moisture Sensitive)

Isomer Distinction (Critical Control Point)
Researchers frequently confuse the following three compounds. Selecting the wrong isomer

will result in complete reaction failure.[1]

Compound Structure CAS Reactivity Profile

Isopropenyl Sulfonyl

Chloride
874009-75-3

Dual Electrophile:

Michael acceptor +

Sulfonylating agent.[1]

[2]

Isopropyl Sulfonyl

Chloride
10147-37-2

Single Electrophile:

Standard sulfonylating

agent only.[1]

Allyl Sulfonyl Chloride 14418-84-9

Allylic Electrophile:

Prone to [3,3]-

sigmatropic

rearrangements (

extrusion).[1]
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Synthesis & Production
Direct sulfochlorination of propene often yields mixtures. The most reliable laboratory-scale

synthesis utilizes a Grignard approach to ensure regioselectivity.[1]

Synthetic Pathway (Grignard Route)
The synthesis exploits the nucleophilicity of isopropenylmagnesium bromide toward sulfur

dioxide, forming a sulfinate intermediate that is subsequently oxidized to the sulfonyl chloride.

[1]
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Figure 1: Regioselective synthesis of Isopropenyl Sulfonyl Chloride via Grignard intermediate.

Protocol Highlights
Grignard Formation: React 2-bromopropene with Magnesium turnings in anhydrous THF.[1]

Iodine (

) may be used as an initiator.[1]

Sulfination: Bubble dry
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gas into the Grignard solution at -20°C. The reaction is exothermic; temperature control is
vital to prevent polymerization.[1]

Chlorination: Treat the resulting sulfinate salt in situ with N-chlorosuccinimide (NCS) or

sulfuryl chloride (

) to yield the sulfonyl chloride.[1]

Reactivity & Mechanism in Drug Development
Isopropenyl sulfonyl chloride is a versatile "linchpin" reagent in medicinal chemistry due to its

ability to undergo sequential reactions.

Dual Electrophilicity Mechanism
The presence of the electron-withdrawing sulfonyl group conjugated to the alkene creates a

highly reactive system.[1]

Primary Mode (Sulfonylation): Nucleophilic attack at the sulfur atom (

-like) by amines or alcohols releases

.[1]

Application: Creating sulfonamide "warheads".

Secondary Mode (Michael Addition): The vinyl group acts as a Michael acceptor.[1]

Application: Covalent modification of cysteine residues in proteins (Targeted Covalent

Inhibitors).[1]
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Path A: Sulfonylation (Hard Nucleophiles) Path B: Michael Addition (Soft Nucleophiles)
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Figure 2: Divergent reactivity pathways based on nucleophile hardness and reaction

conditions.

Applications
Covalent Inhibitors: The resulting vinyl sulfonamides (from Path A) are stable Michael

acceptors used to target non-catalytic cysteines in kinases (e.g., JAK3, BTK inhibitors).[1]

Heterocycle Synthesis: Reaction with bifunctional nucleophiles (e.g., 2-aminoethanethiol)

allows for [3+2] or [4+2] cyclizations to form sultams (cyclic sulfonamides), which are

privileged pharmacophores.[1]

Handling & Safety
Hazards: Corrosive (Causes severe skin burns and eye damage - H314).[1][3] Lachrymator.

Stability: Thermally unstable above 50°C. Prone to hydrolysis.[1]

Neutralization: Quench excess reagent with aqueous sodium hydroxide or saturated sodium

bicarbonate solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Propanesulfonyl chloride | C3H7ClO2S | CID 82408 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 10147-37-2|2-Propanesulfonyl chloride|BLD Pharm [bldpharm.com]

3. Prop-2-ene-1-sulfonyl chloride | C3H5ClO2S | CID 534496 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Isopropenyl Sulfonyl Chloride: Structural Analysis,
Synthesis, and Reactivity in Drug Development[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2810785/docs#isopropenyl-sulfonyl-
chloride-structural-analysis-synthesis-and-reactivity-in-drug-development-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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